Ninhydrin Ninhydrin Ninhydrin reacts with ammonia and primary and secondary amines producing a blue or purple reaction product (diketohydrindylidene-diketohydrindamine). Commonly used for the development of fingermarks on porous surfaces. Also useful in the analysis of free amino groups in proteins, peptides and amino acids. May be useful for detecting ninhydrin-reactive nitrogens in soil for forensic applications.
Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992)
Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate.
2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membranes. It is used in chemical assay for peptide bonds, i.e., protein determinations and has radiosensitizing properties.
Brand Name: Vulcanchem
CAS No.: 485-47-2
VCID: VC20857870
InChI: InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H
SMILES: C1=CC=C2C(=C1)C(=O)C(C2=O)(O)O
Molecular Formula: C9H6O4
Molecular Weight: 178.14 g/mol

Ninhydrin

CAS No.: 485-47-2

Cat. No.: VC20857870

Molecular Formula: C9H6O4

Molecular Weight: 178.14 g/mol

* For research use only. Not for human or veterinary use.

Ninhydrin - 485-47-2

Specification

Description Ninhydrin reacts with ammonia and primary and secondary amines producing a blue or purple reaction product (diketohydrindylidene-diketohydrindamine). Commonly used for the development of fingermarks on porous surfaces. Also useful in the analysis of free amino groups in proteins, peptides and amino acids. May be useful for detecting ninhydrin-reactive nitrogens in soil for forensic applications.
Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992)
Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate.
2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membranes. It is used in chemical assay for peptide bonds, i.e., protein determinations and has radiosensitizing properties.
CAS No. 485-47-2
Molecular Formula C9H6O4
Molecular Weight 178.14 g/mol
IUPAC Name 2,2-dihydroxyindene-1,3-dione
Standard InChI InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H
Standard InChI Key FEMOMIGRRWSMCU-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C(C2=O)(O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C(C2=O)(O)O
Melting Point 466 to 469 °F (Decomposes) (NTP, 1992)

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